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Compound of Interest

Compound Name: Undecylcyclohexane

CAS No.: 54105-66-7

Cat. No.: B1584076 Get Quote

Executive Summary
n-Undecylcyclohexane (CAS 54105-66-7) is a high-molecular-weight alkylcycloalkane (

) critical to the petrochemical and automotive research sectors. It serves as a primary
naphthenic surrogate in the formulation of next-generation diesel and aviation fuels. Its
physicochemical profile—characterized by high boiling point, low volatility, and specific
viscosity-temperature relationships—makes it an ideal standard for modeling the combustion
kinetics and fluid dynamics of heavy hydrocarbon mixtures.

This guide provides a definitive compilation of physical properties, thermodynamic behaviors,

and experimental protocols for utilizing n-Undecylcyclohexane in fuel surrogate modeling and

chromatographic standardization.

Chemical Identity & Core Physical Properties[1][2]
[3][4][5][6][7]
The following data represents a synthesis of experimental values and high-confidence

thermodynamic estimates. Researchers should verify lot-specific Certificates of Analysis (CoA)

for exact purity corrections.

Table 1: Physicochemical Specification
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Property Value / Range Unit Method/Source

CAS Number 54105-66-7 -
Chemical Abstracts

Service

Molecular Formula - -

Molecular Weight 238.46 g/mol Calculated

Appearance Colorless liquid - Visual Inspection

Density (

)
0.814 - 0.820 g/cm³ @ 20°C Densitometry [1, 5]

Refractive Index (

)
1.4500 - Refractometry [4]

Boiling Point (

)

315.8 (est) / 165 @

1.3 kPa
°C

Atmospheric / Vacuum

[1, 3]

Melting Point (

)
-1 to 20 (Range) °C Estimated (Joback) [7]

Flash Point ~137.6 - 138 °C Closed Cup [5, 6]

Solubility

Insoluble in water;

Soluble in

hydrocarbons

- Polarity Assessment

Analyst Note: The melting point shows variance in literature due to the formation of glassy

states common in long-chain alkylcyclohexanes. For low-temperature flow studies, empirical

determination using Differential Scanning Calorimetry (DSC) is recommended over reliance on

literature estimates.
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Thermodynamic & Transport Profile
Understanding the transport properties is essential when using n-Undecylcyclohexane as a

viscosity modifier in surrogate fuels.

Vapor Pressure & Volatility
n-Undecylcyclohexane exhibits low vapor pressure, consistent with its application in diesel

range fuels (boiling range 160–360°C).

Vapor Pressure: ~0.001 mmHg @ 25°C (Estimated) [6].[1]

Enthalpy of Vaporization (

): ~67.0 kJ/mol [7].

Viscosity Characteristics
The compound displays Newtonian behavior under standard shear rates.

Kinematic Viscosity: Estimated to be >3.0 cSt at 40°C, placing it well within the range of

middle distillate fuel components.

Viscosity Index: High, due to the saturated ring structure and long alkyl chain, providing

stability across temperature gradients.

Critical Application: Diesel Surrogate
Formulation[10][11]
In combustion research, real diesel fuel is too chemically complex for detailed kinetic modeling.

Surrogate fuels—mixtures of 2-5 pure components—are used to simulate physical and

chemical properties.

Role of n-Undecylcyclohexane: It represents the cycloalkane (naphthene) fraction of diesel.

Target: Matches the molecular weight and H/C ratio of heavy naphthenes found in

hydrotreated vegetable oils (HVO) and conventional diesel.
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Function: Modulates the ignition delay (Cetane Number) and density of the surrogate mixture

without introducing aromaticity (soot precursors).

Visualization: Surrogate Formulation Logic
The following diagram illustrates how n-Undecylcyclohexane is integrated into a multi-

component surrogate fuel to match target fuel properties.
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Figure 1: Logic flow for integrating n-Undecylcyclohexane into diesel surrogate fuels to

balance density and ignition delay targets.

Experimental Protocol: Purity Verification via
Density & Refractometry
Before utilizing n-Undecylcyclohexane in kinetic studies, purity must be validated. Gas

Chromatography (GC) is standard, but Density/Refractive Index (RI) coupling provides a rapid,

non-destructive self-validating check for bulk solvents.

Objective: Confirm identity and detect significant contamination (e.g., unreacted benzene

derivatives or shorter chain alkanes).
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Protocol Steps
Thermal Equilibration:

Set an oscillating U-tube density meter and a digital refractometer to exactly 20.00°C ±

0.01°C.

Causality: Density varies significantly with temperature (

g/cm³/K for hydrocarbons). Precise control eliminates thermal error.

Sample Preparation:

Filter 5 mL of n-Undecylcyclohexane through a 0.45 µm PTFE syringe filter to remove

particulates that could interfere with the U-tube oscillation or light path.

Degas the sample ultrasonically for 2 minutes to prevent microbubble formation.

Measurement (Dual-Check):

Injection: Inject sample into the density meter. Ensure no bubbles are visible. Record

Density (

).

Refraction: Place 0.5 mL on the refractometer prism. Allow 30 seconds for thermal

equilibrium. Record RI (

).[2]

Validation Calculation (The Lorentz-Lorenz Check):

Calculate the Molar Refraction (

) using the experimental values:

Pass Criteria: The calculated

should match the theoretical group contribution value (~79.5 ± 0.5 cm³/mol).
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Why this works: If the sample is contaminated with n-undecane (linear) or undecylbenzene

(aromatic), the density and RI will shift in opposite directions or disproportionately, causing

the

to deviate from the theoretical value for the cyclohexane ring + alkyl chain structure.

Safety & Handling (HSE)
Signal Word: DANGER Hazard Statement: H304 - May be fatal if swallowed and enters

airways.[3]

Aspiration Hazard: Like most long-chain hydrocarbons, the primary risk is chemical

pneumonia if aspirated. The low viscosity allows it to spread rapidly over lung tissue.

Handling: Use in a fume hood. Wear nitrile gloves.

Storage: Store in a cool, dry place away from oxidizing agents. TCI recommends storage

<15°C [4], likely to maintain phase stability and prevent slow oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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